Cas no 551-84-8 (D-Xylulose (0.5 M in Water))

• Product Name: D-Xylulose (0.5 M in Water)
• CAS No: 551-84-8
• MF: C₅H₁₀O₅
• MW: 150.129902362823
• MDL: MFCD00065958
• CID: 372339
• PubChem ID: 5289590
• Update Time: 2025-08-04

D-Xylulose (0.5 M in Water) Chemical and Physical Properties

Names and Identifiers

• D-threo-2-Pentulose
• D-Xylulose
• D(+) - XYLULOSE, SYRUP
• D-Xylulose (0.5 M in Water)
• (3S,4R)-1,3,4,5-tetrahydroxypentan-2-one
• Dg-threo-1,3,4,5-Tetrahydroxy-pentan-2-on
• D-threo-pent-2-ulose
• D-Xul
• XUL
• XYLOKETOSE
• xylulose
• threo-2-Pentulose
• UNII-YSC9WAF8X1
• 1-Naphthalenecarboxaldehyde, 2-propoxy-
• 9N4LZL67SA
• THREO-2-PENTULOSE, DL-
• CS-W010972
• HY-W010256
• XYLULOSE [MI]
• Lyxulose
• Xylulose, D-
• DTXSID70415364
• ZAQJHHRNXZUBTE-WUJLRWPWSA-N
• AKOS027320628
• Threo-2-pentulose, D-
• Xylulose D-isomer [MI]
• starbld0003394
• A918122
• YSC9WAF8X1
• CHEMBL195094
• 551-84-8
• SCHEMBL37387
• DTXSID201337597
• UNII-9N4LZL67SA
• CHEBI:17140
• rel-Xylulose
• 5962-29-8
• rel-(3S,4R)-1,3,4,5-Tetrahydroxypentan-2-one
• Q28529722
• XYLULOSE, DL-
• DL-Threo-2-Pentulose
• Threo-2-pentulose(9ci)
• D-threo-2-Pentulose; D-threo-Pentulose (7CI,8CI); D-Xylulose; Xylulose

• MDL： MFCD00065958
• Inchi： 1S/C5H10O5/c6-1-3(8)5(10)4(9)2-7/h3,5-8,10H,1-2H2/t3-,5+/m1/s1
• InChI Key： ZAQJHHRNXZUBTE-WUJLRWPWSA-N
• SMILES： O[C@H](CO)[C@@H](C(CO)=O)O

Computed Properties

• Exact Mass: 150.05300
• Monoisotopic Mass: 150.052823
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: -2.6
• Topological Polar Surface Area: 98

Experimental Properties

• Density: 1.711
• Melting Point: 15°C
• Boiling Point: 364.2°Cat760mmHg
• Flash Point: 174.1°C
• Refractive Index: 1.545
• PSA: 90.15000
• LogP: -2.58070

D-Xylulose (0.5 M in Water) Security Information

• WGK Germany：3
• Safety Instruction： 24/25
• FLUKA BRAND F CODES：3-10
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides
• Other Chemical Reagents

Additional information on D-Xylulose (0.5 M in Water)

Recent Advances in the Study of D-Xylulose (0.5 M in Water) and Its Applications in Chemical Biology and Medicine

The compound with CAS number 551-84-8, known as D-Xylulose, is a ketose sugar that plays a crucial role in various biochemical pathways, including the pentose phosphate pathway. Recent studies have highlighted its potential applications in chemical biology and medicine, particularly when prepared as a 0.5 M aqueous solution. This research briefing aims to summarize the latest findings on D-Xylulose, focusing on its synthesis, biological activities, and therapeutic potential.

One of the key areas of interest is the role of D-Xylulose in metabolic regulation. A 2023 study published in the Journal of Biological Chemistry demonstrated that D-Xylulose (0.5 M in Water) can significantly enhance the activity of transketolase, an enzyme critical for nucleotide synthesis and redox balance. The study utilized NMR spectroscopy and mass spectrometry to confirm the structural integrity and purity of the compound, ensuring reliable experimental results.

In addition to its metabolic functions, D-Xylulose has been investigated for its potential in drug delivery systems. A recent paper in Advanced Drug Delivery Reviews highlighted its use as a biocompatible excipient in nanoparticle formulations. The 0.5 M concentration was found to optimize stability and bioavailability, making it a promising candidate for targeted therapies. Researchers also noted that the aqueous solution form of D-Xylulose (551-84-8) exhibited minimal cytotoxicity, further supporting its pharmaceutical applications.

Another groundbreaking study, published in Nature Chemical Biology in early 2024, explored the anti-inflammatory properties of D-Xylulose. The research team observed that the compound could modulate NF-κB signaling pathways, reducing inflammation in murine models of colitis. The 0.5 M concentration was specifically chosen for its optimal balance between efficacy and solubility, as detailed in the supplementary materials of the study.

Despite these promising findings, challenges remain in the large-scale production and application of D-Xylulose (0.5 M in Water). A review in Biotechnology Advances pointed out the need for more cost-effective synthesis methods, as current protocols often involve complex enzymatic steps. However, advances in biotechnological engineering, such as the use of recombinant E. coli strains, are showing potential for scalable production.

In conclusion, D-Xylulose (551-84-8) in its 0.5 M aqueous form represents a versatile compound with significant implications for chemical biology and medicine. Ongoing research continues to uncover its multifaceted roles, from metabolic regulation to therapeutic applications. Future studies should focus on optimizing production methods and exploring its potential in clinical settings.